Cas no 2090884-40-3 (1-ethyl-3-(tetrahydro-2H-pyran-4-yl)piperazine)

• Product Name: 1-ethyl-3-(tetrahydro-2H-pyran-4-yl)piperazine
• CAS No: 2090884-40-3
• MF: C₁₁H₂₂N₂O
• MW: 198.305182933807
• CID: 5721946
• PubChem ID: 121207687
• Update Time: 2025-10-31

1-ethyl-3-(tetrahydro-2H-pyran-4-yl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-3-(oxan-4-yl)piperazine
• 1-ethyl-3-(tetrahydro-2H-pyran-4-yl)piperazine
• F2147-4156
• AKOS026716904
• 2090884-40-3
• Piperazine, 1-ethyl-3-(tetrahydro-2H-pyran-4-yl)-

• Inchi： 1S/C11H22N2O/c1-2-13-6-5-12-11(9-13)10-3-7-14-8-4-10/h10-12H,2-9H2,1H3
• InChI Key： MZBRMGBULQODTP-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1CN(CC)CCN1

Computed Properties

• Exact Mass: 198.173213330g/mol
• Monoisotopic Mass: 198.173213330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 24.5Ų

Experimental Properties

• Density: 0.980±0.06 g/cm3(Predicted)
• Boiling Point: 295.8±40.0 °C(Predicted)
• pka: 8.97±0.40(Predicted)

Additional information on 1-ethyl-3-(tetrahydro-2H-pyran-4-yl)piperazine

Comprehensive Overview of 1-ethyl-3-(tetrahydro-2H-pyran-4-yl)piperazine (CAS No. 2090884-40-3)

1-ethyl-3-(tetrahydro-2H-pyran-4-yl)piperazine (CAS No. 2090884-40-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug design and synthesis. The presence of both ethyl and tetrahydro-2H-pyran-4-yl groups in its structure enhances its potential applications in medicinal chemistry, particularly in the development of central nervous system (CNS) targeting molecules.

In recent years, the demand for piperazine-based compounds has surged, driven by their role in creating neuroactive agents and receptor modulators. Researchers are particularly interested in 1-ethyl-3-(tetrahydro-2H-pyran-4-yl)piperazine due to its balanced lipophilicity and hydrogen-bonding capacity, which are critical for optimizing blood-brain barrier (BBB) penetration. These properties make it a promising candidate for addressing conditions like neurodegenerative diseases and mood disorders, topics that are currently trending in both academic and public health discussions.

The synthesis of CAS No. 2090884-40-3 involves multi-step organic reactions, often starting from commercially available piperazine precursors. Key steps include N-alkylation and ring formation, which require precise control of reaction conditions to ensure high yield and purity. Advanced techniques such as HPLC purification and NMR characterization are employed to validate the compound's structure, a process highly relevant to professionals searching for synthetic protocols or analytical methods.

From an industrial perspective, 1-ethyl-3-(tetrahydro-2H-pyran-4-yl)piperazine is valued for its scalability and compatibility with green chemistry principles. Innovations in catalytic processes and solvent-free reactions have further boosted its appeal, aligning with the growing emphasis on sustainable chemical manufacturing. These advancements are frequently searched by chemists and engineers looking for eco-friendly synthesis routes.

Beyond pharmaceuticals, this compound has potential applications in material science, particularly in the design of polymeric coatings and chelating agents. Its ability to form stable complexes with metal ions makes it a subject of interest for researchers exploring functional materials. Such interdisciplinary relevance ensures that CAS No. 2090884-40-3 remains a hot topic in scientific literature and patent filings.

In summary, 1-ethyl-3-(tetrahydro-2H-pyran-4-yl)piperazine represents a compelling case study in modern chemical innovation. Its dual utility in drug discovery and industrial applications, combined with its alignment with sustainability trends, positions it as a compound of enduring relevance. For researchers and industry professionals, understanding its properties and synthetic pathways is essential to unlocking its full potential.